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Compound of Interest

Compound Name: Omadacycline mesylate

Cat. No.: B12353970 Get Quote

Omadacycline Mesylate Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the solubility and stability of omadacycline mesylate in

common laboratory solvents.

Frequently Asked Questions (FAQs)
Q1: What are the recommended solvents for dissolving omadacycline mesylate?

Omadacycline mesylate is soluble in several organic solvents. For biological experiments

requiring aqueous solutions, it is often recommended to first dissolve the compound in an

organic solvent like DMSO and then dilute it with the aqueous buffer of choice.[1]

Q2: How do I prepare a stock solution of omadacycline mesylate?

To prepare a stock solution, you can dissolve omadacycline mesylate in the solvent of your

choice. It is good practice to purge the solvent with an inert gas before use.[1] For higher

concentrations, ultrasonic assistance may be necessary.[2] Stock solutions of omadacycline

and its deuterated internal standard (for analytical purposes) have been prepared in methanol.

[3]

Q3: What is the solubility of omadacycline mesylate in common laboratory solvents?
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The solubility of omadacycline and its salts can vary. The following tables summarize the

available data.

Omadacycline Base and Mesylate Solubility

Solvent Solubility Notes

DMSO ~1 mg/mL[1], 100 mg/mL[2]

Hygroscopic DMSO can

impact solubility; use newly

opened solvent.[2] Ultrasonic

assistance may be needed.[2]

Dimethylformamide (DMF) ~1 mg/mL[1]

Ethanol Slightly soluble[1]

Methanol 125 mg/mL[2]
Ultrasonic assistance may be

needed.[2]

PBS (pH 7.2) Slightly soluble[1]

1:2 DMSO:PBS (pH 7.2) ~0.33 mg/mL[1]

Omadacycline Tosylate Solubility

Solvent Solubility Notes

Water 12.5 mg/mL[4]
Ultrasonic assistance may be

needed.[4]

DMSO 100 mg/mL[5]

Moisture-absorbing DMSO can

reduce solubility; use fresh

DMSO.[5]

Ethanol 100 mg/mL[5]

Q4: How should I store omadacycline mesylate powder and its stock solutions?

Solid Form: The crystalline solid should be stored at -20°C for long-term stability (≥4 years).

[1] The amorphous form of omadacycline can be unstable when exposed to air, light, and/or
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moisture and should be stored at temperatures below 0°C with limited exposure.[6]

Stock Solutions: For stock solutions in DMSO, it is recommended to store them at -80°C for

use within 6 months, or at -20°C for use within 1 month.[7] To avoid degradation from

repeated freeze-thaw cycles, it is advisable to store solutions in single-use aliquots.[7]

Aqueous Solutions: It is not recommended to store aqueous solutions for more than one day.

[1]

Q5: How stable is omadacycline in diluted infusion solutions?

Diluted infusion solutions of omadacycline have demonstrated stability under specific

conditions. A solution of 1 mg/mL in 0.9% sodium chloride or 5% dextrose is stable for up to 24

hours at room temperature (not exceeding 25°C) or for up to 7 days when refrigerated (2–8°C).

[8][9] A separate study confirmed that omadacycline for injection, when reconstituted, was

stable and remained within specifications for up to 9 days when refrigerated.[10][11]

Troubleshooting Guides
Issue: Omadacycline mesylate is not dissolving completely.

Verify the solvent and concentration: Cross-reference your intended concentration with the

solubility data in the tables above.

Use fresh, high-quality solvent: Particularly for DMSO, which is hygroscopic, using a newly

opened bottle can improve solubility.[2][5]

Apply gentle heating and sonication: To increase solubility, you can warm the solution to

37°C and use an ultrasonic bath.[7]

For aqueous preparations, use a co-solvent: Dissolve the omadacycline mesylate in a

small amount of DMSO first, then slowly add this stock solution to your aqueous buffer while

vortexing.[1]
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Troubleshooting Solubility Issues

Compound not dissolving Is the concentration within solubility limits?

Is the solvent appropriate and fresh?

Apply sonication and/or gentle heat (37°C)

Yes

Still not dissolved.
Re-evaluate solvent/concentration.

NoYes

No

For aqueous preps, use DMSO as a co-solvent

Partial success

Dissolved

Success

No success

Success
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Stock Solution Preparation Workflow

1. Weigh Omadacycline Mesylate

2. Add appropriate volume of solvent (e.g., DMSO)

3. Vortex to dissolve

4. Check for complete dissolution

5. Use ultrasonic bath if needed

No

6. Aliquot into single-use tubes

Yes

7. Store at -20°C or -80°C
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Logical Flow for Stability Assessment

Prepare Samples:
1. Stored (Test)

2. Fresh (Control)

Analyze both samples by HPLC

Compare peak areas (Test vs. Control)

Check for new peaks in Test sample chromatogram

Stable for intended use

No

Degradation has occurred.
Do not use.

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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